Cas no 57982-77-1 (Buserelin)

• Product Name: Buserelin
• CAS No: 57982-77-1
• MF: C₆₀H₈₆N₁₆O₁₃
• MW: 1239.42425298691
• MDL: MFCD01716229
• CID: 57222
• PubChem ID: 50225
• Update Time: 2025-04-18

Buserelin Chemical and Physical Properties

Names and Identifiers

• Buserelin
• (Des-Gly¹⁰,D-Ser(tBu)⁶,Pro-NHEt⁹)-LHRH
• Buserilin,1-9-Luteinizing hormone-releasing factor (swine), 6-[O-(1,1-dimethylethyl)-D-serine]-9-(N-ethyl-L-prolinamide)-
• (d-ser(tbu)(sup6)-ea(sup10))-lhrh
• BUSERELIN PH. EUR.
• Buserilin
• d-ser-(tbu)(sup6)-lhrh-ethylamide
• etilamide
• hoe766a
• receptal
• Luteinizinghormone-releasing factor (pig), 6-[O-(1,1-dimethylethyl)-D-serine]-9-(N-ethyl-L-prolinamide)-10-deglycinamide-
• 1-9-(D-Ser(t-butyl))6-LH-releasing hormone ethylamide
• Suprefact
• [D-Ser(tert-butyl)6,des-Gly-NH210]-LH-RH ethylamide
• [D-Ser6(t-Bu),de-Gly10-NH2]-LH-RH ethylamide
• ? Buserelin
• CHEMBL2110824
• S 746766
• Tiloryth (TN)
• SCHEMBL13354
• Busereline [INN-French]
• GTPL3860
• SCHEMBL19459955
• CHEBI:135907
• pGlu-His-Trp-Ser-Tyr-D-Ser(t-Bu)-Leu-Arg-Pro-NHEt acetate salt
• 5-oxo-l-prolyl-l-histidyl-l-tryptophyl-l-seryl-l-tyrosyl-o-tert-butyl-d-seryl-l-leucyl-l-arginyl-n-ethyl-l-prolinamide
• DTXSID301024155
• BUSERELIN [EP MONOGRAPH]
• S74-6766
• (D-Ser(tbu)(sup 6)-EA(sup 10))-LHRH
• Buserelinum [INN-Latin]
• NSC725176
• UNII-PXW8U3YXDV
• HOE 766A
• BSRL
• 57982-77-1
• Q414745
• CCRIS 2657
• D-Ser(tbu(sup 6))-LH-RH-(1-9)-nonapeptide ethylamide
• BUSERELIN [WHO-DD]
• AKOS030213242
• Buserelina
• BUSERELIN (MART.)
• Buserelin for peak identification
• Tiloryth
• ICI 123215
• Buserelin for NMR identification
• MFCD00941414
• Buserelina [INN-Spanish]
• SCHEMBL19409318
• W-105422
• Buserelina (INN-Spanish)
• Buserelinum
• Buserelin (INN)
• D-Ser-(TBu)(sup 6)-LHRH-ethylamide
• (2S)-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2R)-1-[[(2S)-1-[[(2S)-5-(diaminomethylideneamino)-1-[(2S)-2-(ethylcarbamoyl)-1-pyrrolidinyl]-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-[(2-methylpropan-2-yl)oxy]-1-oxopropan-2-yl]amino]-3-(4-hy
• HS-2005
• BUSERELIN (EP MONOGRAPH)
• EINECS 261-061-9
• HOE 766
• L02AE01
• Metrelef
• (2S)-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2R)-1-[[(2S)-1-[[(2S)-5-[bis(azanyl)methylideneamino]-1-[(2S)-2-(ethylcarbamoyl)pyrrolidin-1-yl]-1-oxidanylidene-pentan-2-yl]amino]-4-methyl-1-oxidanylidene-pentan-2-yl]amino]-3-[(2-methylpropan-2-yl)oxy]-1-oxi
• AKOS015994645
• NCGC00181295-01
• Busereline
• A831694
• 6-(O-(1,1-Dimethylethyl)-D-serine)-9-(N-ethyl-L-prolinamide)-10-deglycinamide-luteinizing Hormone-releasing Factor (Pig)
• Buserelin acetate salt
• BUSERELIN [MART.]
• 6-(O-(1,1-Dimethylethyl)-D-serine)-9-(N-ethyl-L-prolinamide)-10-deglycinamide Luteinizing Hormone-Releasing Factor (Pig)
• D07259
• BUSERELIN [INN]
• (D-Ser(Bu(sup t)(sup 6)))-LH-RH(1-9)nonapeptide-ethylamide
• des-Gly10-[D-Ser[t-Bu]6]-LH-RH ethylamide acetate salt
• Buserelinum (INN-Latin)
• Buserelin [INN:BAN]
• Busereline (INN-French)
• BUSERELIN [MI]
• PXW8U3YXDV
• CUWODFFVMXJOKD-UVLQAERKSA-N

• MDL： MFCD01716229
• Inchi： 1S/C60H86N16O13/c1-7-64-57(87)48-15-11-23-76(48)58(88)41(14-10-22-65-59(61)62)69-51(81)42(24-33(2)3)70-56(86)47(31-89-60(4,5)6)75-52(82)43(25-34-16-18-37(78)19-17-34)71-55(85)46(30-77)74-53(83)44(26-35-28-66-39-13-9-8-12-38(35)39)72-54(84)45(27-36-29-63-32-67-36)73-50(80)40-20-21-49(79)68-40/h8-9,12-13,16-19,28-29,32-33,40-48,66,77-78H,7,10-11,14-15,20-27,30-31H2,1-6H3,(H,63,67)(H,64,87)(H,68,79)(H,69,81)(H,70,86)(H,71,85)(H,72,84)(H,73,80)(H,74,83)(H,75,82)(H4,61,62,65)/t40-,41-,42-,43-,44-,45-,46-,47+,48-/m0/s1
• InChI Key： CUWODFFVMXJOKD-UVLQAERKSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CC(C)C)NC([C@@H](COC(C)(C)C)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1=CN=CN1)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(NCC)=O

Computed Properties

• Exact Mass: 1238.66000
• Monoisotopic Mass: 1238.656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 89
• Rotatable Bond Count: 43
• Complexity: 2450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 441A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.0711 (rough estimate)
• Boiling Point: 845.19°C (rough estimate)
• Refractive Index: 1.6200 (estimate)
• PSA: 438.27000
• LogP: 3.12540
• Specific Rotation: D20 -40.4° (c = 1 in dimethylacetamide)

Related Categories

• Other Chemical Reagents